Cas no 2491-91-0 (1,3,4-Oxadiazole,2,5-bis(4-methylphenyl)-)

• Product Name: 1,3,4-Oxadiazole,2,5-bis(4-methylphenyl)-
• CAS No: 2491-91-0
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 281884
• PubChem ID: 17227
• Update Time: 2025-04-19

1,3,4-Oxadiazole,2,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2,5-bis(4-methylphenyl)-
• 2,5-bis(4-methylphenyl)-1,3,4-oxadiazole
• 2,5-bis-(p-methylphenyl)-1,3,4-oxadiazole
• 2,5-Di(4-methylphenyl)-1,3,4-oxadiazole
• 2,5-Di-(4-methylphenyl)-1,3-4-oxadiazole
• 2,5-di-(p-tolyl)-1,3,4-oxadiazole
• 2,5-di-p-tolyl-[1,3,4]oxadiazole
• 2,5-di-p-tolyl-{1,3,4}oxadiazole
• 2,5-dip-tolyl-1,3,4-oxadiazole
• 2,5-di-p-tolyl-1,3,4-oxadiazole
• AC1L29L2
• AG-664
• BRN 0214609
• SureCN120253
• Z50159700
• SR-01000394463
• NSC90472
• EU-0067453
• DTXSID60179620
• CS-0281299
• 1,3,4-OXADIAZOLE, 2,5-BIS(4-METHYLPHENYL)-
• CCG-103590
• AKOS000376053
• NSC-90472
• SCHEMBL120253
• 4-27-00-07223 (Beilstein Handbook Reference)
• SR-01000394463-1
• 12P-584S
• NSC 90472
• 2,5-Di-(4-tolyl)-1,3,4-oxadiazol
• AG-664/01337017
• 2491-91-0
• bis(4-methylphenyl)-1,3,4-oxadiazole

• Inchi： 1S/C16H14N2O/c1-11-3-7-13(8-4-11)15-17-18-16(19-15)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： XYCVDMCFWPHYNZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=NN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 3.8

Experimental Properties

• Density: 1.128
• Boiling Point: 399°Cat760mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.577
• PSA: 38.92
• LogP: 4.02040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes